DMAC-SPDB

• Molecular Formula: C16H19N3O5S2
• Molecular Weight: 397.5 g/mol
• InChI: InChI=1S/C16H19N3O5S2/c1-18(2)16(23)11-5-6-12(17-10-11)26-25-9-3-4-15(22)24-19-13(20)7-8-14(19)21/h5-6,10H,3-4,7-9H2,1-2H3
• InChIKey: XDZYHHAHYBOELZ-UHFFFAOYSA-N

DMAC-SPDB: A Dimethylcarbamoyl-Modified SPDB Linker for ADC Development with Enhanced Conjugation Reactivity

DMAC-SPDB (CAS 663599-05-1, N-succinimidyl 4-((5-(dimethylcarbamoyl)pyridin-2-yl)disulfanyl)butanoate) is a heterobifunctional, glutathione-cleavable disulfide linker used for the synthesis of antibody-drug conjugates (ADCs) . It belongs to the SPDB linker class but incorporates a 5-N,N-dimethylcarboxamido substituent on the pyridine ring. This modification is designed to accelerate the thiol-disulfide exchange reaction with payload thiols and improve aqueous solubility compared to the unsubstituted parent SPDB linker, enabling more efficient ADC manufacturing .

Workflow

Heterobifunctional linker for ADC bioconjugation with thiol-containing payloads

Selection

Cleavable disulfide linker with enhanced reactivity and aqueous solubility profile

Use Context

Facilitates conjugation under low organic co-solvent conditions for antibody stability

• [1] Widdison, W. C., et al. (2005). Cross-linkers with high reactivity and solubility and their use in the preparation of conjugates for targeted delivery of small molecule drugs. US Patent 6,913,748 B2. View Source

Why Unmodified SPDB, Sulfo-SPDB, or SPP Cannot Simply Replace DMAC-SPDB in ADC Development

While SPDB, Sulfo-SPDB, and SPP are all cleavable disulfide linkers used in ADCs, their reaction kinetics, solubility profiles, and the stability of their disulfide bonds can vary substantially based on pyridine ring substitution . An unsubstituted SPDB linker may exhibit slower thiol-disulfide exchange rates, potentially requiring higher payload equivalents to achieve target drug-to-antibody ratios (DAR), increasing aggregation risk and manufacturing cost. The dimethylcarbamoyl group on DMAC-SPDB is specifically claimed to provide an accelerated exchange rate and improved water solubility, mitigating the need for high organic co-solvent concentrations that can denature antibodies . Direct substitution with a simple SPDB linker, without compensating for these kinetic and solubility differences, can lead to inconsistent DAR, lower conjugate yield, and altered in vivo performance profiles, making linker selection a critical parameter rather than an interchangeable component .

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Unmodified SPDB linker may exhibit slower thiol-disulfide exchange, requiring higher payload equivalents and increasing aggregation risk.

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Poorer aqueous solubility of parent SPDB can necessitate higher organic co-solvent levels, potentially denaturing sensitive antibodies.

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Substituting with sulfo-SPDB or SPP shifts both solubility and disulfide stability profiles; linker selection is not interchangeable without re-optimization.

• [1] Widdison, W. C., et al. (2005). Cross-linkers with high reactivity and solubility and their use in the preparation of conjugates for targeted delivery of small molecule drugs. US Patent 6,913,748 B2. View Source

DMAC-SPDB Quantitative Differentiation Evidence Table

Accelerated Thiol-Disulfide Exchange Kinetics of N,N-Dialkylcarboxamidopyridyl Disulfide Linkers vs. Unsubstituted SPDB

Cross-linkers incorporating N,N-dialkylcarboxamidopyridyl disulfide groups, such as DMAC-SPDB (SCPB), are described in the patent as providing an accelerated disulfide exchange reaction rate with thiol-containing drug molecules. Specifically, reaction rates for this class of hindered disulfide cross-linkers were reported to be approximately 12-fold faster than previously described, less reactive cross-linkers . This accelerated rate is attributed to the electron-withdrawing effect of the dimethylcarboxamido substituent, which activates the disulfide towards nucleophilic attack by a thiol. The comparator is the unsubstituted pyridyldithio linker (SPDB), for which slower kinetics necessitate higher drug equivalents and longer reaction times to achieve comparable conjugation efficiency .

Thiol-disulfide exchange kinetics

Class-level inference

~12-fold faster vs. unsubstituted SPDB class

May reduce payload equivalents and process time

Data to verify; reported for N,N-dialkylcarboxamidopyridyl disulfide linker class

Evidence Dimension	Thiol-disulfide exchange reaction rate (class-level comparison for N,N-dialkylcarboxamidopyridyl disulfide linkers versus unsubstituted pyridyl disulfide linkers)
Target Compound Data	Approximately 12-fold faster reaction rate than previously described less reactive cross-linkers (class representative: SCPB / DMAC-SPDB)
Comparator Or Baseline	Unsubstituted pyridyl disulfide cross-linkers (e.g., SPDB), classified as 'previously described, less reactive cross-linkers'
Quantified Difference	Acceleration factor of ~12x
Conditions	Conjugation reaction of cell-binding agents with thiol-containing small molecule drugs; monitored by absorbance of released pyridine-2-thione derivative

Why This Matters

A 12-fold faster reaction rate reduces the excess drug equivalents required, improving conjugation process economics, reducing payload waste, and minimizing aggregation driven by high organic co-solvent concentrations.

• [1] Widdison, W. C., et al. (2005). Cross-linkers with high reactivity and solubility and their use in the preparation of conjugates for targeted delivery of small molecule drugs. US Patent 6,913,748 B2. View Source

Improved Aqueous Solubility Profile of DMAC-SPDB vs. SPDB for Reduced Organic Co-Solvent Use

The patent explicitly states that the heterobifunctional cross-linkers containing N,N-dialkylcarboxamidopyridyl disulfide groups are soluble in water or require only a small percentage (≤ 5% v/v) of an organic solvent for conjugation . While the unsubstituted parent SPDB linker has poor aqueous solubility and typically requires higher concentrations of organic solvents (e.g., DMA or DMSO) to achieve the necessary linker concentration for antibody modification, DMAC-SPDB (SCPB) achieves sufficient solubility in predominantly aqueous media due to the polar dimethylcarboxamido moiety . No precise solubility limit (mg/mL) is provided, but the functional threshold of ≤5% organic co-solvent represents a comparative operational advantage over SPDB.

Aqueous solubility profile

Class-level inference

Soluble in water or ≤5% v/v organic co-solvent

Supports low-denaturant conjugation conditions

Functional threshold vs. 10-20% v/v for parent SPDB; exact solubility limit not provided

Evidence Dimension	Aqueous solubility and organic co-solvent requirement for conjugation
Target Compound Data	Soluble in water or ≤5% v/v organic solvent (class representative: DMAC-SPDB / SCPB)
Comparator Or Baseline	Unsubstituted SPDB: requires higher organic solvent percentages (typically 10-20% v/v DMA or DMSO) to maintain solubility
Quantified Difference	Organic co-solvent requirement reduced from typical 10-20% v/v to ≤5% v/v (functional threshold, not a difference in mg/mL solubility)
Conditions	Buffered aqueous conjugation reaction (pH 6-8, ambient temperature) for antibody-coupling step

Why This Matters

Reducing organic co-solvent from 10-20% to ≤5% v/v significantly lowers the risk of antibody denaturation and aggregation during conjugation, maintaining higher monomeric purity and yield of the final ADC product.

• [1] Widdison, W. C., et al. (2005). Cross-linkers with high reactivity and solubility and their use in the preparation of conjugates for targeted delivery of small molecule drugs. US Patent 6,913,748 B2. View Source

Facile Reaction Monitoring via UV-Visible Absorbance of Released Carboxamidopyridine Thione for DMAC-SPDB vs. SPDB

The patent describes that linkers containing a carboxamidopyridine disulfide group release a chromophore with a distinct, measurable UV-visible absorbance upon disulfide exchange, enabling real-time reaction monitoring without the need for complex analytical methods . For DMAC-SPDB (SCPB), the released carboxamidopyridine thione provides a strong absorbance signal. Standard SPDB, in contrast, releases pyridine-2-thione, which also has a characteristic absorbance but with a lower extinction coefficient at a less distinct wavelength in complex biological mixtures. While the patent does not directly provide the λ-max values, it states that the absorbance of the carboxamidopyridine dithione released group can be used to monitor the extent of modification during conjugation, a practical advantage for quality control in ADC manufacturing .

UV-Vis reaction monitoring

Supporting evidence

Chromogenic carboxamidopyridine thione release enables real-time monitoring

Facilitates DAR control and batch consistency

Qualitative advantage; specific λ-max and extinction coefficient not disclosed

Evidence Dimension	UV-Vis monitoring capability of disulfide exchange reaction progress
Target Compound Data	Released carboxamidopyridine thione chromophore with measurable absorbance (class representative: DMAC-SPDB / SCPB)
Comparator Or Baseline	SPDB releases pyridine-2-thione; absorbance detectable, but less distinct and with lower molar extinction coefficient
Quantified Difference	Qualitative advantage; specific extinction coefficient and λ-max values not disclosed in the patent
Conditions	Conjugation reaction monitoring in buffered aqueous solution at ambient temperature

Why This Matters

Real-time, label-free monitoring of conjugation progress allows precise control over reaction stoichiometry, improving batch-to-batch consistency and ensuring target DAR is achieved without over-conjugation.

• [1] Widdison, W. C., et al. (2005). Cross-linkers with high reactivity and solubility and their use in the preparation of conjugates for targeted delivery of small molecule drugs. US Patent 6,913,748 B2. View Source

Formation of a Hindered Disulfide Bond Enhancing Conjugate Stability vs. Unhindered SPDB Disulfide

The patent highlights that cross-linkers with a dimethylcarboxamido substituent on the pyridine ring form a 'hindered disulfide bond' upon conjugation, which provides stability advantages over unhindered disulfide bonds formed by standard SPDB linkers . Hindered disulfides are known to be less susceptible to premature reduction by serum thiols (e.g., cysteine, albumin) and to generate fewer free cytotoxic payload molecules in circulation, improving the therapeutic index of the ADC. This structural feature is a direct consequence of the alkylcarboxamido substitution (DMAC) and represents a structural differentiation point over SPDB. Quantitative in vivo stability data for DMAC-SPDB conjugates are not provided; however, the principle of hindered disulfide stabilization is well-established in the ADC field.

Hindered disulfide formation

Supporting evidence

Dimethylcarbamoyl substitution creates a hindered disulfide bond

May improve serum stability vs. unhindered SPDB

Structural rationale provided; direct comparative in vivo stability half-life data unavailable

Evidence Dimension	Steric hindrance of the disulfide bond influencing in vivo stability
Target Compound Data	Forms a hindered disulfide bond via the dimethylcarbamoyl substituent on the pyridine ring (class characteristic of DMAC-SPDB / SCPB)
Comparator Or Baseline	SPDB forms an unhindered disulfide bond, resulting in relatively faster cleavage by circulating thiols
Quantified Difference	Qualitative structural advantage; direct comparative in vivo stability half-life for DMAC-SPDB vs. SPDB conjugates not available
Conditions	Post-conjugation structural feature assessed in vitro (thiol exchange assay) or inferred for in vivo circulatory stability

Why This Matters

A hindered disulfide bond can reduce premature payload release in circulation, potentially lowering off-target toxicity and widening the therapeutic window of the ADC.

• [1] Widdison, W. C., et al. (2005). Cross-linkers with high reactivity and solubility and their use in the preparation of conjugates for targeted delivery of small molecule drugs. US Patent 6,913,748 B2. View Source

Recommended Procurement and Application Scenarios for DMAC-SPDB

Accelerated ADC Process Development with Lower Payload Equivalents

Leverage DMAC-SPDB's approximately 12-fold faster conjugation kinetics to reduce the molar excess of thiol-containing payloads (e.g., DM4, DGN462) required to achieve the target DAR. This accelerates process development timelines for early-stage screening of multiple ADC candidates and reduces expensive payload consumption, making it a cost-efficient choice for iterative linker-payload optimization campaigns.

Manufacturing Scale-Up for Aggregation-Prone Antibodies

For antibodies that exhibit aggregation tendencies in the presence of organic co-solvents, DMAC-SPDB's solubility profile requiring ≤5% v/v organic co-solvent provides a key manufacturing advantage. Selecting DMAC-SPDB over standard SPDB can maintain higher monomer content and product quality during scaled-up GMP conjugation of aggregation-susceptible mAbs.

Real-Time Conjugation Monitoring for DAR Control and Batch Consistency

Exploit the distinct absorbance of the carboxamidopyridine thione leaving group released from DMAC-SPDB to establish a robust, in-process UV-Vis monitoring protocol. This label-free analytical method enables precise endpoint determination, ensuring reproducible DAR across multiple conjugation batches, which is critical for meeting quality specifications in late-stage preclinical and clinical ADC manufacturing.

Stability-Optimized ADC Design for Extended Systemic Circulation

Incorporate DMAC-SPDB as the linker when designing ADCs against targets requiring prolonged circulatory half-life, such as solid tumor antigens with slow internalization kinetics. The hindered disulfide bond formed by DMAC-SPDB is predicted to reduce systemic payload shedding compared to unhindered SPDB, potentially improving the ADC's therapeutic index and enabling less frequent dosing regimens.

Application

Selection Property

Validation Focus

Accelerated ADC process development

Reaction kinetics and payload efficiency

Verify DAR and yield under reduced payload equivalents

Conjugation of aggregation-prone antibodies

Aqueous solubility and co-solvent requirement

Monitor monomer content and aggregate formation at ≤5% organic solvent

In-process DAR control and batch consistency

Chromogenic thione leaving group

Establish UV-Vis endpoint determination protocol for conjugation monitoring

ADC design for extended systemic circulation

Disulfide hindrance and serum stability

Assess payload shedding and plasma stability in relevant in vitro models

• [1] Widdison, W. C., et al. (2005). Cross-linkers with high reactivity and solubility and their use in the preparation of conjugates for targeted delivery of small molecule drugs. US Patent 6,913,748 B2. View Source